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Cat. No.: B1607374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility

characteristics of 2,5-dimethoxytetrahydrofuran, a key intermediate in organic synthesis.[1][2]

[3] While extensive quantitative solubility data is not readily available in published literature, this

document compiles the existing qualitative information and presents a detailed, generalized

experimental protocol for its quantitative determination. This guide is intended to support

researchers and professionals in the effective use of 2,5-dimethoxytetrahydrofuran in various

chemical and pharmaceutical applications.[4]

Introduction
2,5-Dimethoxytetrahydrofuran is a versatile heterocyclic organic compound. It serves as a

valuable intermediate and building block in the synthesis of more complex molecules, including

pharmaceuticals like atropine sulfate and as a precursor to butanediol.[1][2] Its utility in

proteomics research, as a photographic hardener, and as a disinfectant further highlights its

importance.[1] Understanding its solubility in various organic solvents is critical for its

application in reaction chemistry, formulation development, and purification processes. This

guide summarizes the known solubility properties of 2,5-dimethoxytetrahydrofuran and

provides a robust methodology for further experimental determination.

Physical and Chemical Properties
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2,5-Dimethoxytetrahydrofuran is a colorless to light yellow liquid at room temperature.[2][4] A

summary of its key physical properties is presented in Table 1.

Property Value Reference(s)

Molecular Formula C₆H₁₂O₃ [5]

Molecular Weight 132.16 g/mol [5][6]

Appearance Colorless to light yellow liquid [2][4]

Density 1.02 - 1.023 g/mL at 20-25 °C [2][5]

Boiling Point 145-147 °C at 760 mmHg [1][2][5]

Melting Point -45 °C [1][4][7]

Refractive Index n20/D 1.418 [1][5]

Flash Point 38 °C (100.4 °F) - closed cup [5]

Solubility of 2,5-Dimethoxytetrahydrofuran
A thorough review of scientific literature indicates a lack of comprehensive quantitative data on

the solubility of 2,5-dimethoxytetrahydrofuran across a wide range of organic solvents.

However, qualitative descriptions of its solubility are available from various chemical suppliers

and databases.

The available qualitative solubility information is summarized in Table 2. The term "miscible"

implies that the solute and solvent mix in all proportions to form a homogeneous solution.
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Solvent Solubility Reference(s)

Methanol Miscible [1][2]

Diethyl Ether Miscible [1][2]

Tetrahydrofuran (THF) Miscible [1][2]

Alcohol (general) Soluble [7]

Water
Immiscible / Practically

Insoluble
[1][2]

Note: One source described the compound as "very soluble" in water, which contradicts several

other sources that state it is immiscible or practically insoluble.[8] Researchers should verify

this property for their specific application.

As of this review, specific quantitative solubility data (e.g., in g/100 mL, molarity, or mole

fraction at specified temperatures) for 2,5-dimethoxytetrahydrofuran in a broad spectrum of

organic solvents is not available in the public domain literature. The following section provides

a detailed experimental protocol to enable researchers to determine this data.

Experimental Protocol for Solubility Determination
This section outlines a generalized protocol for the quantitative determination of the solubility of

a liquid solute, such as 2,5-dimethoxytetrahydrofuran, in an organic solvent. The method

described is a common approach based on achieving equilibrium and quantifying the solute

concentration in the saturated solution.[9][10]

A supersaturated solution of the solute (2,5-dimethoxytetrahydrofuran) in the chosen solvent is

prepared at a controlled temperature. The mixture is allowed to equilibrate, resulting in a

saturated solution with any excess solute forming a separate phase. An aliquot of the saturated

liquid phase is carefully removed, diluted, and analyzed using a suitable analytical technique

(e.g., Gas Chromatography) to determine the solute concentration.

2,5-Dimethoxytetrahydrofuran (≥98% purity)

Selected organic solvents (analytical grade)
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Temperature-controlled shaker or water bath

Calibrated thermometer

Glass vials with screw caps

Volumetric flasks and pipettes

Syringes and syringe filters (PTFE, 0.22 µm)

Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-

MS)

Analytical balance

Preparation of the Solvent/Solute Mixture:

Add a measured volume of the chosen organic solvent to a series of glass vials.

Add an excess amount of 2,5-dimethoxytetrahydrofuran to each vial to ensure that a

saturated solution can be formed.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).

Agitate the mixtures for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). The time required for equilibration should be determined empirically.

Sample Collection:

After equilibration, stop the agitation and allow the vials to stand undisturbed in the

temperature bath for several hours to allow for phase separation.
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Carefully withdraw a precise aliquot of the clear, saturated supernatant using a pre-

warmed syringe to prevent precipitation upon cooling.

Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask.

Sample Preparation for Analysis:

Determine the weight of the collected filtrate.

Dilute the filtrate to the mark with the same solvent.

Prepare a series of calibration standards of 2,5-dimethoxytetrahydrofuran in the chosen

solvent of known concentrations.

Quantification:

Analyze the calibration standards and the diluted sample using a validated GC-FID or GC-

MS method.

Construct a calibration curve by plotting the analytical signal versus the concentration of

the standards.

Determine the concentration of 2,5-dimethoxytetrahydrofuran in the diluted sample from

the calibration curve.

Calculation of Solubility:

Calculate the original concentration in the saturated solution, accounting for the dilution

factor.

Express the solubility in desired units, such as g/100 mL of solvent or mol/L.
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Phase 1: Preparation

Phase 2: Equilibration

Phase 3: Sampling & Analysis

Phase 4: Data Processing

Add excess 2,5-DMT
to solvent in vial

Seal vials

Agitate at constant
Temperature (e.g., 24h)

Cease agitation, allow
phases to separate

Withdraw aliquot of
saturated supernatant

Filter and dilute sample

Analyze via GC-FID/MS

Calculate Solute Concentration

Compare

Generate Calibration Curve

Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for quantitative solubility determination.
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Conclusion
2,5-Dimethoxytetrahydrofuran is a chemical of significant interest with established miscibility in

common organic solvents like methanol, diethyl ether, and tetrahydrofuran. While a

comprehensive quantitative solubility dataset is currently absent from the literature, this guide

provides a detailed and robust experimental protocol that researchers can employ to generate

this valuable data. The provided methodology, utilizing standard laboratory equipment, will

enable the precise determination of solubility, thereby facilitating process optimization, reaction

design, and the development of new applications for this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1607374#solubility-of-2-5-
dimethoxytetrahydrofuran-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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